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Compound of Interest

Compound Name: 2',3'-cGAMP sodium

Cat. No.: B8107702 Get Quote

A Head-to-Head Comparison of Commercial 2',3'-cGAMP ELISA Kits

For researchers investigating innate immunity, cancer, and autoimmune diseases, the accurate

quantification of 2',3'-cyclic guanosine monophosphate-adenosine monophosphate (2',3'-

cGAMP) is critical. This second messenger, produced by cyclic GMP-AMP synthase (cGAS)

upon detection of cytosolic DNA, is a potent activator of the STING (Stimulator of Interferon

Genes) pathway. Various manufacturers offer ELISA (Enzyme-Linked Immunosorbent Assay)

kits for this purpose, each with distinct performance characteristics. This guide provides an

objective, data-driven comparison of commercially available 2',3'-cGAMP ELISA kits to aid

researchers in selecting the most suitable option for their experimental needs.

The data presented here is compiled from manufacturers' datasheets and product information.

Independent, peer-reviewed comparison studies are not readily available; therefore,

performance metrics should be considered in the context of the data source.

The cGAS-STING Signaling Pathway
The cGAS-STING pathway is a critical component of the innate immune system responsible for

detecting foreign or misplaced DNA. Upon binding to cytosolic double-stranded DNA (dsDNA),

cGAS catalyzes the synthesis of 2',3'-cGAMP from ATP and GTP. This cyclic dinucleotide then

binds to STING, an adaptor protein on the endoplasmic reticulum, triggering a conformational

change. This leads to the recruitment and activation of TANK-binding kinase 1 (TBK1), which in

turn phosphorylates the transcription factor IRF3. Phosphorylated IRF3 dimerizes, translocates
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to the nucleus, and induces the expression of type I interferons and other inflammatory

cytokines.
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Caption: The cGAS-STING signaling pathway initiated by cytosolic dsDNA.

Performance Comparison of 2',3'-cGAMP ELISA Kits
The majority of commercially available 2',3'-cGAMP ELISA kits are competitive assays. In this

format, free 2',3'-cGAMP in the sample competes with a fixed amount of labeled (e.g.,

horseradish peroxidase, HRP) 2',3'-cGAMP for binding to a limited number of anti-2',3'-cGAMP

antibody sites. The resulting signal is inversely proportional to the amount of 2',3'-cGAMP in the

sample.

Below is a summary of key performance metrics for kits from prominent suppliers.
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Feature
Cayman Chemical
(501700)[1][2][3]

Arbor Assays
(K067-H1)[4][5][6]

Thermo Fisher
(Invitrogen
EIAGAMP)[7][8]

Assay Principle Competitive ELISA
Competitive ELISA[4]

[5]
Competitive ELISA[7]

Assay Range
6.1 pg/mL - 100

ng/mL[1][2]

Not explicitly stated in

pmol/mL

0.08 - 20 pmol/mL[7]

[8]

Sensitivity (LLOD)

~85 pg/mL (80% B/B₀)

[1]; 9.6 pg/mL (LLOD)

[3][9]

0.048 pmol/mL[4][5][6] 0.048 pmol/mL[7][8]

Sample Types
Cell lysates, plasma,

serum, tissue[1][2][3]

Cell lysates, tissue

extracts, TCM, EDTA

plasma[4][10]

Cell lysates, tissue,

TCM, EDTA plasma[7]

[11]

Required Sample Vol. 50 µL 50 µL 50 µL[7][8]

Assay Time
2 hours or overnight

incubation[3][9]
2.5 hours[4][5][6] 2.5 hours[7]

Intra-Assay CV (%)
< 15% (per validation

poster)
Not specified 6%[7]

Inter-Assay CV (%)
< 10% (per validation

poster)
Not specified 8%[7]

Cross-Reactivity
Low cross-reactivity

with related CDNs[9]
Not specified

Rigorously tested for

specificity[7]

Note: Sensitivity can be defined differently by manufacturers (e.g., 80% B/B₀ or Lower Limit of

Detection - LLOD). Direct comparison requires careful consideration of these definitions. TCM

= Tissue Culture Media.

Experimental Protocols
While specific reagent volumes and incubation times may vary slightly between kits, the

general workflow for a competitive 2',3'-cGAMP ELISA is highly conserved.
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General Experimental Protocol
Sample Preparation:

Cell Lysates: Lyse cells using a compatible lysis buffer (e.g., M-PER™). Centrifuge to

pellet debris and collect the supernatant.[11]

Tissues: Homogenize tissue samples in lysis buffer on ice, then centrifuge to clarify.

Plasma/TCM: Samples may require dilution in the provided assay buffer to fall within the

standard curve range.[11]

Reagent Preparation: Prepare all reagents, including wash buffer, assay buffer, standards,

and samples, allowing them to reach room temperature.[11] Dilute concentrated buffers as

instructed in the kit manual.

Assay Procedure:

Add standards and samples to the appropriate wells of the antibody-coated microplate.[5]

[11]

Add the 2',3'-cGAMP-HRP conjugate to all wells (except blanks).[5][7][11]

Add the anti-2',3'-cGAMP antibody to initiate the competitive reaction (except for non-

specific binding wells).[5][7][11]

Incubate the plate, typically for 2 hours at room temperature with shaking.[5][11]

Wash the plate multiple times with the prepared wash buffer to remove unbound reagents.

[11]

Add TMB substrate to each well and incubate for color development (usually 30 minutes).

[7][11] The solution will turn blue.

Add a stop solution to each well to terminate the reaction. The color will change from blue

to yellow.[11]

Data Acquisition and Analysis:
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Read the absorbance of each well at 450 nm using a microplate reader.[7][11]

Generate a standard curve by plotting the absorbance of the standards against their

known concentrations. A four-parameter logistic (4-PLC) curve fit is typically

recommended.[11]

Calculate the 2',3'-cGAMP concentration of the samples by interpolating their absorbance

values from the standard curve.
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Caption: General experimental workflow for a competitive 2',3'-cGAMP ELISA.
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Conclusion and Recommendations
Choosing the right ELISA kit depends on the specific requirements of your research.

Cayman Chemical's kit offers a very broad detection range, which may be advantageous for

samples with widely varying or unknown 2',3'-cGAMP concentrations.[1][2] The option for an

overnight incubation provides flexibility in the experimental workflow.[3][9]

Arbor Assays and Thermo Fisher/Invitrogen kits boast high sensitivity, with a stated limit of

detection of 0.048 pmol/mL.[4][5][6][7][8] This may be ideal for experiments where the

expected concentration of 2',3'-cGAMP is very low. The Thermo Fisher kit also provides

specific data on intra- and inter-assay precision, which is a key indicator of assay reliability.

[7]

Ultimately, for critical applications, it is advisable for laboratories to perform their own validation

experiments with their specific sample types to confirm the performance of any chosen kit.

Factors such as sample matrix effects, required dilution factors, and overall reproducibility

should be assessed to ensure the generation of accurate and reliable data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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